Cas no 1781254-31-6 (methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate)

• Product Name: methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate
• CAS No: 1781254-31-6
• CID: 4613629
• Update Time: 2025-05-21

methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate

Additional information on methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate

Methyl (2E)-3-(4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate (CAS No. 1781254-31-6): An Overview

Methyl (2E)-3-(4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate (CAS No. 1781254-31-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of acetamide and pyridine, and it possesses a unique structural framework that makes it a promising candidate for various therapeutic applications.

The molecular structure of methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate is characterized by the presence of a chlorinated pyridine moiety, a trifluoromethyl group, and an acetamide functional group. These structural features contribute to its potential biological activity and pharmacological properties. The compound's ester linkage and the double bond in the propenoate moiety further enhance its chemical reactivity and stability.

Recent studies have focused on the potential therapeutic applications of this compound, particularly in the treatment of neurodegenerative diseases and cancer. One notable area of research involves its ability to modulate specific enzymes and receptors that play crucial roles in these conditions. For instance, the compound has been shown to exhibit potent antioxidant properties, which can help mitigate oxidative stress—a key factor in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the context of cancer research, methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate has demonstrated promising anticancer activity against various types of cancer cells. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a potential lead compound for the development of novel anticancer drugs.

Moreover, the compound's unique structure has led to its evaluation as a potential inhibitor of kinases, which are enzymes that play a critical role in many cellular processes, including cell growth and division. Kinase inhibitors are an important class of drugs used in the treatment of various cancers, and the ability of methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate to selectively inhibit specific kinases could make it a valuable tool in targeted therapy.

From a synthetic chemistry perspective, the preparation of methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate involves several well-defined steps. The synthesis typically begins with the formation of the chlorinated pyridine derivative, followed by its reaction with an appropriate phenol to form the desired ether linkage. The subsequent introduction of the acetamide group and the esterification step complete the synthesis. The use of modern synthetic techniques and catalysts has enabled researchers to optimize these reactions, leading to higher yields and improved purity of the final product.

The physical properties of methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate have also been extensively studied. It is generally found to be a solid at room temperature with a well-defined melting point. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. Its stability under different conditions has been evaluated, and it has been found to be stable under standard laboratory conditions.

In terms of safety, methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-enoate is generally considered safe for use in laboratory settings when appropriate handling procedures are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and use personal protective equipment when handling this material.

The future prospects for methyl (2E)-3-(4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenyl)-2-acetamidoprop-2-en oate are promising. Ongoing research continues to explore its potential applications in both basic science and clinical settings. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.